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molecular formula C10H12O3 B1296959 Ethyl 2-hydroxy-6-methylbenzoate CAS No. 6555-40-4

Ethyl 2-hydroxy-6-methylbenzoate

Cat. No. B1296959
CAS RN: 6555-40-4
M. Wt: 180.2 g/mol
InChI Key: KWXBNUYCDMPLEQ-UHFFFAOYSA-N
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Patent
US06441219B1

Procedure details

A stirred mixture of crotonaldehyde (21.0 g, 0.30 mol) and anhydrous sodium acetate (25.0 g, 0.30 mol) in glacial acetic acid is heated to reflux temperature under N2, treated dropwise with ethyl chloroacetoacetate (41.1 g, 95%, 0.25 mol) over a 2.25 hr. period, heated at reflux temperature for 16 hr., cooled to room temperature and concentrated in vacuo to give a residue. The residue is partitioned between ethyl acetate and water. The organic phase is diluted with hexanes, washed sequentially with water and aqueous NaHCO3 and concentrated in vacuo to give the title product as an oil, 41.0 g, 71.4% purity (65% yield), characterized by NMR analysis.
Name
crotonaldehyde
Quantity
21 g
Type
reactant
Reaction Step One
Name
sodium acetate
Quantity
25 g
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
ethyl chloroacetoacetate
Quantity
41.1 g
Type
reactant
Reaction Step Two
Name
title product
Yield
65%

Identifiers

REACTION_CXSMILES
[CH:1](=O)/[CH:2]=[CH:3]/[CH3:4].C([O-])(=O)C.[Na+].Cl[CH2:12][C:13](=[O:20])[CH2:14][C:15]([O:17][CH2:18][CH3:19])=[O:16]>C(O)(=O)C>[OH:20][C:13]1[CH:12]=[CH:1][CH:2]=[C:3]([CH3:4])[C:14]=1[C:15]([O:17][CH2:18][CH3:19])=[O:16] |f:1.2|

Inputs

Step One
Name
crotonaldehyde
Quantity
21 g
Type
reactant
Smiles
C(\C=C\C)=O
Name
sodium acetate
Quantity
25 g
Type
reactant
Smiles
C(C)(=O)[O-].[Na+]
Name
acetic acid
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
ethyl chloroacetoacetate
Quantity
41.1 g
Type
reactant
Smiles
ClCC(CC(=O)OCC)=O

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux temperature under N2
TEMPERATURE
Type
TEMPERATURE
Details
period, heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux temperature for 16 hr
Duration
16 h
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
to give a residue
CUSTOM
Type
CUSTOM
Details
The residue is partitioned between ethyl acetate and water
ADDITION
Type
ADDITION
Details
The organic phase is diluted with hexanes
WASH
Type
WASH
Details
washed sequentially with water and aqueous NaHCO3
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
title product
Type
product
Smiles
OC1=C(C(=O)OCC)C(=CC=C1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.